Cas no 1129421-52-8 (Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate)
Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
- tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
- Spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid, 1,2-dihydro-4-(trifluoromethyl)-, 1,1-dimethylethyl ester
- SB16093
- 1'-Boc-4-trifluoromethylspiro[indoline-3,4'-piperidine]
- CC(C)(C)OC(=O)N1CCC2(CNC3=CC=CC(=C23)C(F)(F)F)CC1
- 1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole
- P12734
- tert-butyl 4-(trifluoromethyl)spiro[1,2-dihydroindole-3,4'-piperidine]-1'-carboxylate
- 1 inverted exclamation mark -Boc-4-(trifluoromethyl)spiro[indoline-3,4 inverted exclamation mark -piperidine]
- AS-51463
- LZUATKFQCAMJLE-UHFFFAOYSA-N
- 1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester
- TERT-BUTYL 4-(TRIFLUOROMETHYL)-1,2-DIHYDROSPIRO[INDOLE-3,4'-PIPERIDINE]-1'-CARBOXYLATE
- AKOS027253585
- MFCD20259871
- 1129421-52-8
- SCHEMBL16860830
- CS-0048199
- 1'-Boc-4-(trifluoromethyl)-1,2-dihydrospiro[indole-3,4'-piperidine]
- tert-Butyl4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
- SY322167
- Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
-
- MDL: MFCD20259871
- Inchi: 1S/C18H23F3N2O2/c1-16(2,3)25-15(24)23-9-7-17(8-10-23)11-22-13-6-4-5-12(14(13)17)18(19,20)21/h4-6,22H,7-11H2,1-3H3
- InChI Key: LZUATKFQCAMJLE-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC2=C1C1(CN2)CCN(C(=O)OC(C)(C)C)CC1)(F)F
Computed Properties
- Exact Mass: 356.17116247g/mol
- Monoisotopic Mass: 356.17116247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 41.6
Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM205014-1g |
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate |
1129421-52-8 | 95% | 1g |
$1357 | 2021-08-04 | |
| abcr | AB485463-100 mg |
1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester; . |
1129421-52-8 | 100MG |
€398.30 | 2023-04-20 | ||
| abcr | AB485463-250 mg |
1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester; . |
1129421-52-8 | 250MG |
€755.30 | 2023-04-20 | ||
| abcr | AB485463-500 mg |
1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester; . |
1129421-52-8 | 500MG |
€1,229.60 | 2023-04-20 | ||
| Chemenu | CM205014-1g |
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate |
1129421-52-8 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM205014-100mg |
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate |
1129421-52-8 | 95% | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM205014-250mg |
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate |
1129421-52-8 | 95% | 250mg |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D586628-100mg |
tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate |
1129421-52-8 | 97% | 100mg |
$325 | 2024-07-21 | |
| eNovation Chemicals LLC | D586628-250MG |
tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate |
1129421-52-8 | 97% | 250mg |
$520 | 2024-07-21 | |
| eNovation Chemicals LLC | D586628-500MG |
tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate |
1129421-52-8 | 97% | 500mg |
$865 | 2024-07-21 |
Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
Recent Advances in the Study of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 1129421-52-8)
The compound Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 1129421-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique indoline-piperidine scaffold and trifluoromethyl group, has shown promising potential in drug discovery, particularly as a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its applications in the development of novel therapeutics targeting central nervous system (CNS) disorders, oncology, and infectious diseases.
One of the key areas of research has focused on the compound's role as a building block for the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain, depression, and neurodegenerative diseases. Researchers have demonstrated that derivatives of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate exhibit high affinity and selectivity for sigma-1 receptors, making them valuable candidates for further preclinical evaluation. The trifluoromethyl group, in particular, has been shown to enhance metabolic stability and improve pharmacokinetic properties.
In addition to its applications in CNS drug discovery, recent studies have highlighted the compound's utility in oncology. The spirocyclic framework of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate serves as a privileged structure for the design of kinase inhibitors. Preliminary data suggest that certain derivatives of this compound exhibit potent inhibitory activity against protein kinases involved in cancer cell proliferation and survival. These findings underscore the potential of this scaffold in the development of targeted anticancer therapies.
Another notable advancement is the optimization of synthetic routes for Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate. Recent publications have reported improved methodologies for its preparation, including asymmetric synthesis and catalytic enantioselective approaches. These advancements not only enhance the accessibility of the compound but also enable the production of enantiomerically pure derivatives, which are often critical for achieving desired biological activities.
Furthermore, computational studies have provided insights into the molecular interactions of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate with its biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and structural features that contribute to its pharmacological profile. These computational tools are instrumental in guiding the rational design of next-generation derivatives with improved efficacy and safety.
In conclusion, Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 1129421-52-8) represents a highly versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span across multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. The integration of synthetic chemistry, computational modeling, and biological evaluation will be crucial for advancing this compound and its derivatives toward clinical development.
1129421-52-8 (Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)